1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide
• InChI: InChI=1S/C21H22Cl2N2O3/c1-2-28-19-6-4-3-5-18(19)24-20(26)14-9-11-25(12-10-14)21(27)16-8-7-15(22)13-17(16)23/h3-8,13-14H,2,9-12H2,1H3,(H,24,26)
• InChI Key: IASBBGDPVPUUAH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1NC(=O)C2CCN(CC2)C(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C21H22Cl2N2O3
• Molecular Weight: 421.3 g/mol

Description

1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide is a synthetic compound that belongs to the class of piperidine carboxamide derivatives. It is also known as JNJ-42165279 and is a potent and selective inhibitor of the TRPV1 receptor, which is a non-selective cation channel that is expressed in nociceptive neurons. This compound has been extensively studied for its potential use in the treatment of chronic pain conditions.

Mechanism of Action

1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide is a potent and selective inhibitor of the TRPV1 receptor. This receptor is involved in the transmission of pain signals, and its inhibition has been shown to reduce pain in preclinical models. This compound binds to the TRPV1 receptor and prevents its activation by various stimuli, including heat, acid, and capsaicin.
Biochemical and Physiological Effects:
1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide has been shown to reduce pain in animal models of inflammatory pain, neuropathic pain, and osteoarthritis. This compound has also been shown to reduce inflammation in animal models of inflammatory pain. Additionally, this compound has been shown to have a good safety profile in preclinical studies.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide in lab experiments is its potency and selectivity for the TRPV1 receptor. This allows for more precise targeting of this receptor and reduces the potential for off-target effects. However, one limitation of this compound is its poor solubility in aqueous solutions, which can make it difficult to use in certain experimental setups.

Future Directions

There are several potential future directions for research on 1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide. One area of interest is the development of more potent and selective TRPV1 inhibitors that can be used in the treatment of chronic pain conditions. Additionally, more research is needed to fully understand the mechanism of action of this compound and its potential side effects. Finally, there is a need for clinical trials to determine the efficacy and safety of this compound in humans.

Synthesis Methods

The synthesis of 1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide involves several steps. The first step is the reaction of 2,4-dichlorobenzoyl chloride with 2-ethoxyaniline in the presence of a base to form 2,4-dichloro-N-(2-ethoxyphenyl)benzamide. This intermediate is then reacted with piperidine-4-carboxylic acid in the presence of a coupling agent to form the final product.

Scientific Research Applications

1-(2,4-dichlorobenzoyl)-N-(2-ethoxyphenyl)piperidine-4-carboxamide has been extensively studied for its potential use in the treatment of chronic pain conditions. TRPV1 receptors are involved in the transmission of pain signals, and their inhibition has been shown to reduce pain in preclinical models. This compound has been shown to be effective in reducing pain in animal models of inflammatory pain, neuropathic pain, and osteoarthritis.